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Compound of Interest

Compound Name: TGX-155

Cat. No.: B1682241

For Researchers, Scientists, and Drug Development Professionals

Introduction

TGX-155 is a potent and selective inhibitor of the phosphoinositide 3-kinase beta (PI3K[3)
isoform. Its utility in studying the specific roles of PI3Kp in various cellular processes, including
cell growth, proliferation, and survival, makes it a valuable tool in cancer research and drug
development. Proper dissolution and preparation of TGX-155 are critical for obtaining accurate
and reproducible experimental results. These application notes provide detailed protocols for
the dissolution of TGX-155 for in vitro experiments.

Physicochemical and Solubility Data

A summary of the key physicochemical and solubility properties of TGX-155 is presented in the
table below. This information is essential for calculating the required amounts for stock solution
preparation and for understanding its behavior in different solvents.
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Property Value Source
Molecular Weight 354.38 g/mol [1]
Appearance Solid powder [1]
Primary Solvent Dimethyl Sulfoxide (DMSO) [1]

) -20°C for long-term (months to
Storage of Solid

[1]

years)
0-4°C for short-term (days to
[1]
weeks)
Storage of Stock Solution -20°C or -80°C

Experimental Protocols

Protocol 1: Preparation of a High-Concentration TGX-

155 Stock Solution in DMSO

This protocol outlines the steps to prepare a high-concentration stock solution of TGX-155,

which can then be used for subsequent dilutions to desired experimental concentrations.

Materials:

e TGX-155 powder

e Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

o Pipettes and sterile filter tips

Procedure:
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o Equilibrate: Allow the vial of TGX-155 powder to reach room temperature before opening to
prevent condensation of moisture.

» Weighing: Carefully weigh the desired amount of TGX-155 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

 Dissolution: Add the appropriate volume of anhydrous DMSO to the tube to achieve the
desired stock concentration. It is recommended to start with a common concentration such
as 10 mM or 20 mM.

o Mixing: Tightly cap the tube and vortex the solution for 1-2 minutes until the TGX-155 powder
is completely dissolved. A clear, particulate-free solution should be obtained. Gentle warming
in a 37°C water bath for 5-10 minutes can aid dissolution if necessary.

o Storage: Aliguot the stock solution into single-use volumes in sterile, tightly sealed tubes to
minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the dilution of the high-concentration DMSO stock solution into an
agueous medium, such as cell culture medium, for use in in vitro experiments.

Materials:

TGX-155 stock solution in DMSO

Sterile cell culture medium or desired aqueous buffer

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:

e Thawing: Thaw a single-use aliquot of the TGX-155 stock solution at room temperature.
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Serial Dilution (Optional but Recommended): To avoid precipitation, it is advisable to perform
serial dilutions of the DMSO stock in DMSO first to get closer to the final concentration
before adding it to the aqueous medium.

Final Dilution: Add the required volume of the TGX-155 stock solution (or the intermediately
diluted solution) to the pre-warmed cell culture medium or buffer. It is crucial to ensure that
the final concentration of DMSO in the working solution is low (typically < 0.1% v/v) to avoid
solvent-induced cellular toxicity.

Mixing: Mix the working solution immediately and thoroughly by gentle inversion or pipetting.
Avoid vigorous vortexing, especially with protein-containing media.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium without the inhibitor. This is essential to distinguish the effects of
the inhibitor from those of the solvent.

Use: Use the freshly prepared working solution immediately for your experiments. Do not
store aqueous working solutions for extended periods.

Mandatory Visualizations
Experimental Workflow for TGX-155 Solution
Preparation

The following diagram illustrates the workflow for preparing TGX-155 stock and working
solutions.
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Stock Solution Preparation

Weigh TGX-155 Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot for Storage

Store at -20°C / -80°C

Working Solution Preparation
y

Thaw Stock Aliquot

Dilute in Culture Medium

Mix Gently

Use Immediately in Experiment

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cytoplasm

Recruits and Activates | . Phosphorylates _ [SUSFEIETS
{ Recruits and Activates | @ESe

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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TGX-155]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682241#how-to-dissolve-tgx-155-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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